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Compound of Interest

Compound Name: Benzyl isoamyl ether

Cat. No.: B1672212 Get Quote

An In-depth Technical Guide to Benzyl Isoamyl
Ether
This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, and synthesis of Benzyl Isoamyl Ether, tailored for researchers, scientists, and

professionals in drug development.

Molecular Structure and Formula
Benzyl isoamyl ether, also known as benzyl isopentyl ether or by its IUPAC name [(3-

methylbutoxy)methyl]benzene, is a chemical compound with the molecular formula C12H18O.

[1][2][3][4] Its molecular weight is approximately 178.27 g/mol .[1][2] The structure consists of a

benzyl group attached to an isoamyl group through an ether linkage.

Below is a 2D representation of the molecular structure of Benzyl Isoamyl Ether, generated

using the DOT language.
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Reactants
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Isoamyl Alcohol

Deprotonation of Alcohol

Benzyl Halide (e.g., Benzyl Chloride)

SN2 Nucleophilic Substitution

Strong Base (e.g., NaH)

Forms Isoamyloxide

Aqueous Work-up & Extraction

Salt (e.g., NaCl)

Purification (e.g., Distillation)

Benzyl Isoamyl Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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